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Compound of Interest

Compound Name: Berkeleylactone F

Cat. No.: B10818917

Executive Summary & Compound Identity

Berkeleylactone F is a specialized secondary metabolite belonging to the class of 16-
membered polyhydroxylated macrolide antibiotics. Originally isolated from a unique coculture of
Penicillium fuscum and Penicillium camembertii (or clavigerum) isolated from the acidic
Berkeley Pit Lake, it represents a distinct chemical scaffold with potential applications in
antimicrobial and anticancer research (specifically MMP-3 inhibition).[1]

This guide provides a rigorous technical framework for handling, solubilizing, and maintaining
the integrity of Berkeleylactone F. Unlike standard reagents, this compound possesses
specific structural vulnerabilities—primarily its macrocyclic lactone ring and conjugated olefinic
systems—that dictate its solvent compatibility and storage conditions.

Physicochemical Profile
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Parameter Data

CAS Number 2095114-72-8

Formula C16H280s

Molecular Weight 300.4 g/mol

Structural Class 16-membered Macrolide
Appearance Off-white solid

) - Macrocyclic ester (lactone), conjugated E-olefin,
Key Functionalities
secondary hydroxyls

Solubility Profile
Solvent Compatibility Matrix

Berkeleylactone F exhibits lipophilic characteristics typical of macrolides, necessitating
organic co-solvents for biological assays. The following matrix summarizes solubility based on
polarity and experimental validation.
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Solvent

Solubility Rating

Estimated

Concentration

Application Notes

DMSO

Excellent

> 10 mg/mL

Preferred for stock
solutions.
Cryoprotective for

frozen stocks.

Methanol

Excellent

> 10 mg/mL

Ideal for HPLC/MS

sample preparation.

Ethanol

Good

~5-10 mg/mL

Suitable for cellular
assays where DMSO

toxicity is a concern.

DMF

Good

~5-10 mg/mL

Alternative organic
carrier; harder to

remove than MeOH.

Water

Poor

< 0.1 mg/mL

Do not use for stock
preparation. Requires

co-solvent.

PBS (pH 7.4)

Poor

< 0.1 mg/mL

Risk of precipitation
upon direct addition

without co-solvent.

Critical Dissolution Protocol

Expert Insight: Many researchers encounter "crashing out" (precipitation) when diluting

hydrophobic macrolides into aqueous media. The following "Step-Down" protocol minimizes

this risk.

e Primary Stock: Dissolve neat Berkeleylactone F in 100% DMSO to a concentration of 10—

20 mM. Vortex for 30 seconds.

» Visual Check: Inspect for turbidity. The solution must be optically clear.

 Intermediate Dilution (Optional): If the final assay requires <1% DMSO, prepare a 10x

intermediate in media immediately before use.
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e Aqueous Introduction: Add the DMSO stock into the vortexing aqueous buffer (not buffer into
DMSO) to prevent local high-concentration precipitation.

Stability Profile
Structural Vulnerabilities

The stability of Berkeleylactone F is governed by two primary chemical features:

e Lactone Linkage: Susceptible to hydrolysis under basic (pH > 8) or strongly acidic conditions,
leading to ring-opening and total loss of biological activity.

o Conjugated E-Olefin: Potential site for photo-isomerization or oxidation if exposed to high-
intensity light or oxidizing agents.

Stability in Solution

Condition Stability Assessment Recommendation

Suitable for short-term bench

DMSO (Room Temp) Stable (24-48 hours)
work.
. Standard Storage. Avoid
DMSO (-20°C) High (> 6 months)
repeated freeze-thaw cycles.
) Hydrolysis risk increases over
Aqueous Media (pH 7.4) Moderate (Hours) )
time. Prepare fresh.
o ) Rapid degradation likely (acid-
Acidic Media (pH < 4) Low ]
catalyzed hydrolysis).
_ _ Immediate saponification of
Basic Media (pH > 9) Very Low

the lactone.

Solid State Storage

o Temperature: -20°C is mandatory for long-term banking.

» Container: Amber glass vials with Teflon-lined caps to prevent moisture ingress and UV
exposure.
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» Hygroscopicity: Keep desiccated. Macrolides can absorb moisture, facilitating solid-state

hydrolysis.

Experimental Workflows
Workflow: Solubility Limit Determination

This self-validating protocol ensures you do not overestimate solubility, which causes "false
negatives" in bioassays due to unseen precipitation.

Start: Solid Berkeleylactone F

Add Solvent (e.g., DMSO)
Target: 10 mg/mL

:

Vortex & Sonicate
(5 mins, <40°C)

Visual Inspection

Yes \No (Turbid)

Centrifuge/Filter

(0.22 um PTFE) Add more solvent

HPLC Quantification

vs Standard Curve
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Caption: Step-by-step workflow for gravimetric and chromatographic verification of solubility
limits.

Workflow: Stability Stress Testing

To validate the compound's integrity for a new assay condition, perform this stress test.
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Caption: Forced degradation pathways to identify storage and handling risks.
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« BioAustralis. Berkeleylactone F Product Data Sheet. BioAustralis Fine Chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b10818917?utm_src=pdf-body
https://www.benchchem.com/product/b10818917?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC5467647/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5467647/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8574098/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8574098/
https://www.bioaustralis.com/product_pdfs/override/BIA-B1900_product_sheet.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9014984/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9014984/
https://www.benchchem.com/product/b10818917#solubility-and-stability-of-berkeleylactone-f-in-different-solvents
https://www.benchchem.com/product/b10818917#solubility-and-stability-of-berkeleylactone-f-in-different-solvents
https://www.benchchem.com/product/b10818917#solubility-and-stability-of-berkeleylactone-f-in-different-solvents
https://www.benchchem.com/product/b10818917#solubility-and-stability-of-berkeleylactone-f-in-different-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10818917?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10818917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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